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Compound of Interest

Compound Name: 2-Amino-5-phenylpentanoic acid

Cat. No.: B1267188

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 2-Amino-5-phenylpentanoic acid. Adherence to
these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Identifier:

e Name: 2-Amino-5-phenylpentanoic acid

e CAS Number: 34993-02-7

e Molecular Formula: C11H1sNO2[1]

Hazard Identification: This compound is classified with the following hazard statements:
e H315: Causes skin irritation

e H319: Causes serious eye irritation

o H335: May cause respiratory irritation

The signal word for this chemical is "Warning".

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling. The following table

summarizes the recommended PPE to minimize exposure to 2-Amino-5-phenylpentanoic

acid.

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with
side shields. A face shield may

be required for splash hazards.

Protects against eye irritation
from dust particles and

splashes.

Hand Protection

Chemical-resistant nitrile or
butyl rubber gloves. Inspect

gloves for integrity before use.

Prevents skin contact and

subsequent irritation.

Skin and Body Protection

Standard laboratory coat. Long
pants and closed-toe shoes

are mandatory.

Minimizes skin exposure.

Respiratory Protection

Use in a well-ventilated area,
preferably within a certified
chemical fume hood. If
ventilation is inadequate or
dust is generated, a NIOSH-
approved respirator with a
particulate filter (e.g., N95) is
recommended.

Prevents inhalation of dust,
which can cause respiratory

tract irritation.

Operational and Disposal Plans

Step-by-Step Handling Protocol:

e Preparation:

o Ensure an eyewash station and safety shower are readily accessible.

o Designate a specific area for handling, preferably within a chemical fume hood.

o Assemble all necessary equipment (e.g., spatula, weigh boat, glassware) before handling

the compound.
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o Don the appropriate PPE as specified in the table above.

o Weighing and Transfer:

o Handle 2-Amino-5-phenylpentanoic acid, which is a solid, with care to avoid generating
dust.

o Use a spatula to carefully transfer the desired amount of the solid onto a weigh boat.

o Slowly add the weighed compound to the reaction vessel or solvent.

o Avoid all direct contact with skin and eyes.

e Spill Management:

o Small Spills: With appropriate PPE, cover the spill with an absorbent material like
vermiculite or sand. Carefully sweep the material into a designated hazardous waste
container. Clean the spill area with a damp cloth and dispose of the cloth as hazardous
waste.

o Large Spills: Evacuate the immediate area. Alert your institution's Environmental Health
and Safety (EHS) department.

o Decontamination:

o After handling is complete, decontaminate all surfaces and non-disposable equipment that
may have come into contact with the chemical.

o Remove PPE in the correct order to prevent cross-contamination (gloves first, then lab
coat, followed by eye protection).

o Wash hands thoroughly with soap and water.

Disposal Plan:

All waste materials contaminated with 2-Amino-5-phenylpentanoic acid must be treated as
hazardous waste. Do not dispose of this chemical down the drain or in regular trash.
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e Solid Waste:

o Collect unused or expired solid 2-Amino-5-phenylpentanoic acid in its original container
or a clearly labeled, sealed waste bag.

o Contaminated disposables such as gloves, weigh boats, and paper towels should be
placed in a designated hazardous waste container for solid organic waste.[2]

e Liquid Waste:

o Solutions containing 2-Amino-5-phenylpentanoic acid should be collected in a
designated container for non-halogenated organic liquid waste.[2][3][4]

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name.
o Container Management:
o Keep all waste containers securely closed except when adding waste.

o Store waste containers in a designated, well-ventilated area, away from incompatible
materials.

o Arrange for pickup and disposal by your institution's licensed hazardous waste
management service.

o Empty Containers:

o Empty containers that held 2-Amino-5-phenylpentanoic acid should be triple-rinsed with
a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid
waste.

o After rinsing, deface the label on the empty container before disposal in the regular trash.

Workflow for Handling 2-Amino-5-phenylpentanoic
Acid
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Caption: Workflow for safe handling and disposal of 2-Amino-5-phenylpentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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